5-(4-(Trifluoromethyl)phenyl)oxazole-4-carbaldehyde

• Molecular Formula: C11H6F3NO2
• Molecular Weight: 241.17 g/mol
• IUPAC Name: 5-[4-(trifluoromethyl)phenyl]-1,3-oxazole-4-carbaldehyde
• InChI: InChI=1S/C11H6F3NO2/c12-11(13,14)8-3-1-7(2-4-8)10-9(5-16)15-6-17-10/h1-6H
• InChI Key: CRAYPRBAOMSQSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N=CO2)C=O)C(F)(F)F

Description

5-(4-(Trifluoromethyl)phenyl)oxazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H6F3NO2 and its molecular weight is 241.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of Example 52A (2.08 g, 7.29 mmol) in THF (20 mL) was cooled to −78° C. Diisobutylaluminum hydride (1.0 M in toluene, 14.6 mL, 14.6 mmol) was added slowly via syringe, and the reaction mixture was allowed to proceed 1 hr, then warmed to −20° C. After an additional 1 hr the reaction mixture was quenched with 1 N aq HCl, and the mixture was partitioned between Et2O and saturated aq NH4Cl solution. The separated aqueous phase was extracted with EtOAc, and the combined organic layer was washed with 3 N aq HCl and brine, dried (Na2SO4), filtered, and concentrated in vacuo. The crude product was purified on silica gel (Analogix® Intelliflash 280™; SF40-150 g column; 15% to 55% EtOAc/hexanes, 30 min) to give 1.26 g (72%) of the title compound as a pale yellow solid. 1H NMR (300 MHz, DMSO-d6) δ 10.07 (s, 1H), 8.75 (s, 1H), 8.30 (d, J=8.1, 2H), 7.97 (d, J=8.2, 2H). MS (DCI+) m/z 259 (M+NH4).